N-[1-(3,4-dichlorophenyl)ethyl]-2-phenylacetamide

• IUPAC Name: N-[1-(3,4-dichlorophenyl)ethyl]-2-phenylacetamide
• InChI: InChI=1S/C16H15Cl2NO/c1-11(13-7-8-14(17)15(18)10-13)19-16(20)9-12-5-3-2-4-6-12/h2-8,10-11H,9H2,1H3,(H,19,20)
• InChI Key: KLUCQQOWTOTGCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)Cl)Cl)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C16H15Cl2NO
• Molecular Weight: 308.2 g/mol

Description

N-[1-(3,4-dichlorophenyl)ethyl]-2-phenylacetamide, commonly known as Diclazepam, is a research chemical that belongs to the benzodiazepine class of drugs. It is a potent sedative and anxiolytic drug that is used in scientific research. Diclazepam has gained popularity in the scientific community due to its potential therapeutic benefits and its ability to enhance research in the field of neuroscience.

Mechanism of Action

The mechanism of action of Diclazepam is similar to that of other benzodiazepines. It acts by enhancing the effects of GABA, a neurotransmitter that inhibits the activity of neurons in the brain. This results in a sedative and anxiolytic effect, which can be beneficial in the treatment of anxiety disorders and insomnia.
Biochemical and Physiological Effects
Diclazepam has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can lead to a reduction in anxiety and an increase in relaxation. It has also been found to decrease the activity of the sympathetic nervous system, which can result in a reduction in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

Diclazepam has a number of advantages and limitations for use in lab experiments. Its sedative and anxiolytic effects make it useful in studies investigating the effects of benzodiazepines on behavior and cognition. However, its potency and long half-life can make it difficult to control dosing and can lead to prolonged effects that may interfere with experimental outcomes.

Future Directions

There are a number of future directions for research on Diclazepam. One area of interest is the development of new benzodiazepines that have improved therapeutic benefits and fewer side effects. Another area of interest is the investigation of the effects of Diclazepam on specific neurotransmitter systems, such as the dopamine and serotonin systems, which may have implications for the treatment of mood disorders. Additionally, further research is needed to fully understand the mechanisms of action of Diclazepam and how it interacts with other drugs and neurotransmitters.

Synthesis Methods

Diclazepam is synthesized through a multi-step process that involves the reaction of 2-amino-5-chlorobenzophenone with 3,4-dichlorophenylacetic acid. The resulting product is then treated with acetic anhydride to form the final compound. The synthesis of Diclazepam is a complex process that requires advanced knowledge of organic chemistry.

Scientific Research Applications

Diclazepam has been used extensively in scientific research due to its ability to enhance the understanding of the mechanisms of action of benzodiazepines. It has been used in studies investigating the effects of benzodiazepines on the central nervous system, including their effects on GABA receptors and their ability to modulate neurotransmitter release.